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Compound of Interest

Compound Name: 4-bromo-N,2-dimethylaniline

Cat. No.: B1289101 Get Quote

CAS Number: 586-77-6

Abstract: This technical guide provides a comprehensive overview of 4-bromo-N,N-

dimethylaniline, a significant intermediate in the synthesis of various organic compounds. It is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis. This document details the physicochemical properties, experimental

protocols for synthesis and purification, and key applications of this compound. All quantitative

data is presented in tabular format for ease of reference, and experimental workflows are

visualized using diagrams to facilitate understanding.

Introduction
4-Bromo-N,N-dimethylaniline (CAS 586-77-6) is an aromatic amine that serves as a versatile

building block in organic chemistry.[1] Its structure, which includes a bromine atom and a

dimethylamino group on a benzene ring, provides two reactive sites for various chemical

transformations.[1] The bromine atom is amenable to nucleophilic substitution and metal-

catalyzed cross-coupling reactions, while the electron-donating dimethylamino group activates

the aromatic ring.[2] This dual reactivity makes it a valuable precursor in the synthesis of

pharmaceuticals, agrochemicals, and dyes.[3] Notably, it is a key intermediate in the synthesis

of the medication Mifepristone.[4][5]

Physicochemical Properties
The physical and chemical properties of 4-bromo-N,N-dimethylaniline are summarized in the

tables below. The compound is typically an off-white to beige crystalline solid.[1][6][7]
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Table 1: General and Physical Properties

Property Value Source(s)

Molecular Formula C₈H₁₀BrN [6]

Molecular Weight 200.08 g/mol [6]

Appearance
Off-white to beige crystalline

solid
[6][7][8]

Melting Point 52-54 °C [7][9]

Boiling Point 264 °C [7][9]

Flash Point 113 °C [7][8]

Solubility

Soluble in methanol, partially

soluble in other organic

solvents, insoluble in water.

[3][9]

Table 2: Chemical Identifiers

Identifier Value Source(s)

IUPAC Name 4-bromo-N,N-dimethylaniline [6]

CAS Number 586-77-6 [6][7]

InChI
1S/C8H10BrN/c1-10(2)8-5-3-

7(9)4-6-8/h3-6H,1-2H3
[10]

InChIKey
XYZWMVYYUIMRIZ-

UHFFFAOYSA-N
[10]

SMILES CN(C)c1ccc(Br)cc1 [10]

Experimental Protocols
Detailed methodologies for the synthesis and purification of 4-bromo-N,N-dimethylaniline are

crucial for obtaining high-purity material for research and development.
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Synthesis Protocols
Several methods for the synthesis of 4-bromo-N,N-dimethylaniline have been reported. Below

are two common procedures.

Protocol 1: Bromination of N,N-dimethylaniline

This method involves the direct bromination of N,N-dimethylaniline using bromine in glacial

acetic acid.[11]

Materials:

N,N-dimethylaniline (10 g)

Glacial acetic acid

Bromine (6.6 g)

Water

Alcohol (for recrystallization)

Procedure:

Dissolve 10 g of N,N-dimethylaniline in glacial acetic acid.

Gradually add a solution of 6.6 g of bromine dissolved in glacial acetic acid to the N,N-

dimethylaniline solution.

Dilute the reaction mixture with water to precipitate the product.

Filter the precipitate.

Recrystallize the crude product from alcohol to yield pure 4-bromo-N,N-dimethylaniline.

The expected yield is almost theoretical (16-17 g).[11]

Protocol 2: N,N-dimethylation of 4-bromoaniline
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This procedure describes the methylation of 4-bromoaniline using paraformaldehyde and

sodium cyanoborohydride.[12]

Materials:

4-bromoaniline (p-bromoaniline) (1.559 g)

Paraformaldehyde (18.6 mmol)

Glacial acetic acid (15 mL)

Sodium cyanoborohydride (1.13 g, 17.98 mmol)

5M aqueous sodium hydroxide solution (60 mL)

Ethyl acetate (for extraction)

Water

Saturated aqueous sodium chloride solution

Anhydrous sodium sulfate

Procedure:

Prepare a stirred slurry of 1.559 g of p-bromoaniline and 18.6 mmol of paraformaldehyde

in 15 mL of glacial acetic acid at 0 °C.

To this slurry, add 1.13 g of sodium cyanoborohydride.

Stir the resulting mixture at 0 °C for 25 minutes.

Remove the ice bath and heat the mixture to 65 °C.

Stir the mixture at 65 °C for 3 hours.

Pour the hot reaction mixture over 60 mL of 5M aqueous sodium hydroxide solution.

Dilute the mixture with 30 mL of ethyl acetate and separate the layers.
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Extract the aqueous layer twice with 20 mL of ethyl acetate.

Combine the organic layers and wash sequentially with water (2 x 20 mL) and saturated

aqueous sodium chloride solution (20 mL).

Dry the combined organic layers over anhydrous sodium sulfate.

Filter the dried solution and concentrate to obtain the product.

Purification Protocol
Purification of 4-bromo-N,N-dimethylaniline is typically achieved through recrystallization or

distillation.[9][11]

Recrystallization:

The crude product can be recrystallized from alcohol to yield white plates of the pure

compound.[11]

Distillation:

For further purification, the compound can be refluxed with two equivalents of acetic

anhydride for 3 hours, followed by fractional distillation under reduced pressure.[9]

Visualized Experimental Workflows
The following diagrams illustrate the key experimental workflows described above.
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Caption: Synthesis of 4-bromo-N,N-dimethylaniline via Bromination.
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Caption: Synthesis via N,N-dimethylation of 4-bromoaniline.

Applications in Research and Drug Development
4-Bromo-N,N-dimethylaniline is a key intermediate in the synthesis of various organic

molecules with applications in pharmaceuticals and agrochemicals.[1]

Pharmaceutical Synthesis: It is a crucial precursor for the synthesis of Mifepristone, a

medication used in reproductive health.[4][5] Its versatile reactivity makes it a valuable

building block for creating a wide range of specialty chemicals and active pharmaceutical

ingredients (APIs).[4][3]

Agrochemicals: The compound is utilized in the development of novel agrochemicals to

enhance crop protection.[1]

Dye Manufacturing: It also finds applications in the synthesis of dyes.[1][3]

Analytical Chemistry: 4-Bromo-N,N-dimethylaniline has been used as an internal standard in

the determination of iodine in various samples, including pharmaceuticals and food products.

[9]

Safety and Handling
4-Bromo-N,N-dimethylaniline is classified as harmful if swallowed, in contact with skin, or if

inhaled.[7] It also causes skin and serious eye irritation.[7]

Table 3: GHS Hazard Statements
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Hazard Code Description Source(s)

H302 Harmful if swallowed [6]

H312 Harmful in contact with skin [6]

H315 Causes skin irritation [6]

H319 Causes serious eye irritation [6]

H332 Harmful if inhaled [6]

Handling: Use personal protective equipment, including gloves, safety goggles, and a dust

mask. Avoid contact with skin, eyes, and clothing.[13] Ensure adequate ventilation and avoid

dust formation.[8] Wash hands thoroughly after handling.[7]

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[3][8] It is

incompatible with strong oxidizing agents, acids, and metals.[9][14]

Conclusion
4-Bromo-N,N-dimethylaniline is a commercially important chemical intermediate with well-

defined properties and synthetic routes. Its utility in the pharmaceutical and agrochemical

industries underscores its significance in organic synthesis. Proper handling and storage are

essential due to its hazardous nature. This guide provides a foundational understanding for

researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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